3-(Dipropylamino)-2,2-dimethylpropan-1-ol

• CAS No.: 90854-88-9
• Molecular Formula: C11H25NO
• Molecular Weight: 187.32 g/mol
• IUPAC Name: 3-(dipropylamino)-2,2-dimethylpropan-1-ol
• InChI: InChI=1S/C11H25NO/c1-5-7-12(8-6-2)9-11(3,4)10-13/h13H,5-10H2,1-4H3
• InChI Key: MFUUZAFHDDJDQT-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCC)CC(C)(C)CO

Description

3-(Dipropylamino)-2,2-dimethylpropan-1-ol is an organic compound that belongs to the class of secondary amines It is characterized by the presence of a dipropylamino group attached to a dimethylpropanol backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Dipropylamino)-2,2-dimethylpropan-1-ol typically involves the reaction of 2,2-dimethylpropan-1-ol with dipropylamine under controlled conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product. Commonly used catalysts include acids or bases, depending on the specific reaction pathway chosen.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous processes. The reaction conditions are optimized to ensure high yield and purity of the product. The use of advanced techniques such as distillation and crystallization may be employed to purify the final compound.

Chemical Reactions Analysis

Types of Reactions

3-(Dipropylamino)-2,2-dimethylpropan-1-ol can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidation products.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The dipropylamino group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidizing Agents: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reducing Agents: Sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are frequently used reducing agents.

Substitution Reagents: Halogens, alkylating agents, and other nucleophiles can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives.

Scientific Research Applications

3-(Dipropylamino)-2,2-dimethylpropan-1-ol has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of biological processes and interactions.

Industry: The compound is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 3-(Dipropylamino)-2,2-dimethylpropan-1-ol involves its interaction with specific molecular targets and pathways. The dipropylamino group can interact with receptors or enzymes, leading to changes in cellular processes. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

Dipropylamine: A secondary amine with similar structural features.

Diisopropylamine: Another secondary amine with comparable properties.

N,N-Diisopropylethylamine: A tertiary amine with related chemical characteristics.

Uniqueness

3-(Dipropylamino)-2,2-dimethylpropan-1-ol is unique due to its specific combination of a dipropylamino group and a dimethylpropanol backbone. This unique structure imparts distinct chemical and physical properties, making it valuable for various applications.